4-[(4-tert-butylbenzenesulfonamido)methyl]-N-(2-methoxyethyl)benzamide
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Description
4-[(4-tert-butylbenzenesulfonamido)methyl]-N-(2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C21H28N2O4S and its molecular weight is 404.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Material Properties
Polymer Synthesis and Properties
Research on derivatives similar to the specified compound has led to the development of new polyamides with flexible main-chain ether linkages and ortho-phenylene units, resulting in materials that are noncrystalline, readily soluble in polar solvents, and capable of forming transparent, flexible, and tough films. These polymers exhibit high thermal stability, with glass transition temperatures above 200°C and 10% weight loss temperatures exceeding 480°C, highlighting their potential in high-performance material applications (Hsiao et al., 2000).
Catalysis and Chemical Reactions
Catalysis and Organic Synthesis
Investigations into the reactivity of iodobenzene derivatives with various substituents, including tert-butyl groups, have contributed to advancements in catalytic processes such as aminocarbonylation. This research has highlighted the influence of substituents on reactivity and provided insights into developing highly selective catalysts for synthesizing carboxamide compounds, offering potential applications in fine chemical and pharmaceutical synthesis (Marosvölgyi-Haskó et al., 2016).
Molecular Design and Bioactivity
Molecular Design for Bioactivity
Sulfonamide and Schiff base compounds related to the compound have been synthesized and characterized, displaying significant biological activities such as antibacterial, antifungal, and antioxidant properties. The ability of these compounds to interact with DNA through an intercalative mode of interaction suggests potential applications in developing therapeutic agents and studying molecular interactions relevant to drug design and medicinal chemistry (Sirajuddin et al., 2013).
Environmental and Safety Applications
Assessment of Genotoxicity
Research on compounds structurally related to "4-[(4-tert-butylbenzenesulfonamido)methyl]-N-(2-methoxyethyl)benzamide" has included the evaluation of genotoxic effects, highlighting the importance of understanding the environmental and health impacts of chemical substances. These studies are crucial for safety assessments and the development of safer chemicals (Chen et al., 2008).
Properties
IUPAC Name |
4-[[(4-tert-butylphenyl)sulfonylamino]methyl]-N-(2-methoxyethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O4S/c1-21(2,3)18-9-11-19(12-10-18)28(25,26)23-15-16-5-7-17(8-6-16)20(24)22-13-14-27-4/h5-12,23H,13-15H2,1-4H3,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTTRBFDPXWMICE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)NCCOC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.